Cas no 116730-31-5 (4-Pyrimidinamine, 2,6-dimethyl-5-phenyl-)

• Product Name: 4-Pyrimidinamine, 2,6-dimethyl-5-phenyl-
• CAS No: 116730-31-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 1205970
• PubChem ID: 14068842
• Update Time: 2025-04-20

4-Pyrimidinamine, 2,6-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2,6-dimethyl-5-phenyl-
• 2,6-dimethyl-5-phenylpyrimidin-4-amine
• AKOS014774621
• 116730-31-5
• 4-Amino-2,6-dimethyl-5-phenylpyrimidine
• DTXSID60555364

• Inchi： 1S/C12H13N3/c1-8-11(10-6-4-3-5-7-10)12(13)15-9(2)14-8/h3-7H,1-2H3,(H2,13,14,15)
• InChI Key： AIJPGSLELDDPDN-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=C(C=1C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 199.11109
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8